Cas no 2306263-89-6 (tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2306263-89-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5269317
• Update Time: 2026-03-09

tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.4]octane-2-carboxylic acid, 7-hydroxy-7-methyl-, 1,1-dimethylethyl ester
• tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C12H21NO4/c1-10(2,3)17-9(14)13-6-12(7-13)5-11(4,15)8-16-12/h15H,5-8H2,1-4H3
• InChI Key： RDWYYCSJSYQEAT-UHFFFAOYSA-N
• SMILES： C1C2(CC(O)(C)CO2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306263-89-6): An Overview of a Novel Compound in Chemical and Pharmaceutical Research

tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306263-89-6) is a sophisticated organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity.

The spirocyclic structure of tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate is characterized by a central spiro atom that connects two rings, one of which is an oxirane ring and the other a piperidine ring. This unique arrangement provides the molecule with a high degree of conformational rigidity, which can be advantageous in drug design and development. The presence of the tert-butyl group and the hydroxy and methyl substituents further enhances its chemical stability and solubility properties.

Recent studies have explored the potential of tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate in various biological contexts. One notable area of research is its role as a potential ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery. The spirocyclic structure of this compound allows it to interact with specific binding sites on GPCRs, potentially modulating their activity.

In addition to its potential as a GPCR ligand, tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new therapeutic agents. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation.

The anti-inflammatory effects of tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate have been attributed to its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the regulation of inflammatory responses. By inhibiting NF-kB activation, this compound can reduce the expression of inflammatory genes and thereby alleviate inflammation.

Beyond its anti-inflammatory properties, tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate has also shown promise as an antioxidant agent. Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for the prevention and treatment of oxidative stress-related conditions.

In the realm of drug delivery, the spirocyclic structure of tert-butyl 7-hydroxy-7-methyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate offers several advantages. The rigidity and compactness of the molecule can enhance its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). This makes it an attractive candidate for developing prodrugs or drug conjugates that can improve the therapeutic index of existing drugs.

The synthesis of tert-butyl 7-hydroxy-7-methyl-5-oxxa-spiro[3.4]octane-carboxylic acid ester has been optimized using modern synthetic techniques, including catalytic asymmetric synthesis and multistep reactions with high yields and stereoselectivity. These advancements have facilitated the large-scale production of this compound for further research and development.

In conclusion, tert-butyl 7-hydroxy-methyl-spiro[3.octane-carboxylic acid ester (CAS No. 2306263–89–6) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique spirocyclic structure, coupled with its anti-inflammatory, antioxidant, and potential GPCR ligand properties, makes it a valuable candidate for further investigation and development into novel therapeutic agents.